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Compound of Interest

Compound Name: Stearyl Stearate

Cat. No.: B147465 Get Quote

Introduction

Stearyl stearate is the ester product of stearyl alcohol and stearic acid, appearing as white,

waxy flakes.[1] In topical drug and cosmetic development, it is a highly versatile ingredient

valued for its multifunctional properties. Stearyl stearate serves as an emollient, thickening

agent, emulsion stabilizer, and viscosity controller.[1][2] Its primary functions are to impart a

rich, velvety texture to formulations, enhance moisture retention by forming a protective barrier

on the skin, and improve the overall stability and sensory experience of the final product.[2]

Being non-greasy and hydrating, it is particularly suitable for formulations aimed at dry or

sensitive skin.[2] The Cosmetic Ingredient Review (CIR) Expert Panel has assessed stearyl
stearate and concluded it is safe for use in cosmetics under current practices.

Physicochemical Data
A comprehensive understanding of stearyl stearate's properties is crucial for successful

formulation. Key quantitative data are summarized below.
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Property Value Reference

INCI Name Stearyl Stearate

CAS Number 2778-96-3

Chemical Formula C₃₆H₇₂O₂

Molecular Weight 537.0 g/mol

Appearance
White to off-white waxy

solid/flakes

Melting Point 62 °C

Boiling Point ~549.1 °C (Predicted)

Solubility
Insoluble in water; Soluble in

oils

Role and Logical Relationships in Formulation
Stearyl stearate is a key component of the oil phase in an emulsion. Its functions are

interconnected, contributing to the final cream's stability and aesthetic appeal. The diagram

below illustrates these relationships.
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Phase Preparation

Emulsification & Cooling

Finalization

1. Prepare Oil Phase (A)
Combine ingredients in a beaker.

Heat to 70-75°C with stirring.

2. Prepare Aqueous Phase (B)
Combine ingredients in a separate beaker.

Heat to 70-75°C with stirring.

3. Emulsification
Slowly add Phase A to Phase B

under high-shear homogenization.

4. Cooling
Reduce homogenization speed.

Cool emulsion to < 40°C with gentle stirring.

5. Add Cool-Down Phase (C)
Add preservatives and active ingredients.

Mix until uniform.

6. pH Adjustment & QC
Measure and adjust pH to 4.5-6.5.

Perform final quality control checks.
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Stability Conditions

Final Cream Product

Accelerated Testing
40°C / 75% RH
(1, 2, 3 months)

Real-Time Testing
25°C / 60% RH

(3, 6, 12, 24 months)

Freeze-Thaw Cycling
-10°C to 25°C
(3-5 cycles)

Analysis at each time point:
- Appearance

- pH
- Viscosity

- Microbiology

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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